![molecular formula C13H18O3 B1212152 Hexyl salicylate CAS No. 6259-76-3](/img/structure/B1212152.png)
Hexyl salicylate
Overview
Description
Hexyl Salicylate is a synthetic compound that is used in various consumer goods including cosmetics, household cleaning products, detergents, and air care products . It is known for its sweet, floral, and fruity odor . It is also used as a fragrance in multiple consumer goods .
Synthesis Analysis
Hexyl Salicylate is created through the esterification process sometimes using a tin-based catalyst, or by a reaction between methyl salicylate and n-hexanol using a sodium methoxylate catalyst .Molecular Structure Analysis
The molecular formula of Hexyl Salicylate is C13H18O3 . The IUPAC name for Hexyl Salicylate is hexyl 2-hydroxybenzoate .Chemical Reactions Analysis
Hexyl Salicylate may be used as an internal standard for the determination of allergenic ester, benzyl salicylate in propolis specimens using gas chromatography-mass spectrometry (GC?MS), high-performance liquid chromatography (HPLC), and ultraviolet-visible (UV?Vis) spectrophotometry .Physical And Chemical Properties Analysis
Hexyl Salicylate is a colorless clear oily liquid . It is slightly soluble in water but soluble in ethanol and ethyl ether . It has a specific gravity of 1.0330 to 1.0410 at 20°C and 1.0310 to 1.0400 at 25°C .Scientific Research Applications
Use in Cosmetics
Hexyl Salicylate is used in the formulation of fragrances in multiple consumer goods, including cosmetic products . It has a sweet, floral, and fruity odor . The European Risk Assessment Committee (RAC) of ECHA issued an opinion recommending a ‘Toxic for Reproduction Category 2’ and ‘Skin sensitizer Category 1’ classification for Hexyl Salicylate .
Use in Household Cleaning Products
Apart from cosmetics, Hexyl Salicylate is also used in household cleaning products . Its pleasant odor enhances the user experience of these products .
Use in Detergents
Hexyl Salicylate is used in detergents due to its fragrant properties . It contributes to the overall sensory experience of using these products .
Use in Air Care Products
Air care products also utilize Hexyl Salicylate for its sweet, floral, and fruity odor . It helps in creating a pleasant and refreshing environment .
Toxicological Evaluation
Hexyl Salicylate has been subject to various toxicological evaluations. It has been classified as ‘Toxic for Reproduction Category 2’ and 'Skin sensitizer Category 1’ . These classifications were based on the results of an LLNA assay and on ‘read across’ from the structural analogue Methyl Salicylate and the metabolite Salicylic Acid .
Analytical Standard in Research
Hexyl Salicylate may be used as an internal standard for the determination of allergenic ester, benzyl salicylate in propolis specimens using gas chromatography-mass spectrometry (GC?MS), high-performance liquid chromatography (HPLC), and ultraviolet-visible (UV?Vis) spectrophotometry .
Mechanism of Action
Target of Action
Hexyl salicylate is a derivative of salicylic acid . Salicylic acid is known to irreversibly inhibit COX-1 and COX-2 enzymes . These enzymes play a crucial role in the conversion of arachidonic acid to precursors of prostaglandins and thromboxanes .
Mode of Action
Salicylic acid inhibits COX-1 and COX-2 enzymes, reducing the production of prostaglandins and thromboxanes . This leads to analgesic and anti-inflammatory effects .
Biochemical Pathways
Salicylic acid, a related compound, is known to affect the arachidonic acid pathway by inhibiting cox-1 and cox-2 enzymes . This results in decreased production of prostaglandins and thromboxanes, which play key roles in inflammation and pain signaling .
Pharmacokinetics
It is known that the compound is used in formulations of fragrances, suggesting that it may be absorbed through the skin
Result of Action
Salicylic acid is known to have bacteriostatic, fungicidal, and keratolytic actions . It also has analgesic and anti-inflammatory effects due to its inhibition of COX-1 and COX-2 enzymes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of hexyl salicylate. For example, the compound’s action may be influenced by factors such as the pH of the environment, the presence of other compounds, and the specific formulation in which it is used
Safety and Hazards
Future Directions
properties
IUPAC Name |
hexyl 2-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-2-3-4-7-10-16-13(15)11-8-5-6-9-12(11)14/h5-6,8-9,14H,2-4,7,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUKPKQFHJQGTGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)C1=CC=CC=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4038924 | |
Record name | Hexyl salicylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4038924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Liquid, Other Solid; Liquid | |
Record name | Benzoic acid, 2-hydroxy-, hexyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
6259-76-3 | |
Record name | Hexyl salicylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6259-76-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexyl salicylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006259763 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 2-hydroxy-, hexyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hexyl salicylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4038924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexyl salicylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.826 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HEXYL SALICYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8F78EY72YL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.